Cas no 80279-50-1 (Pyrylium;tetrafluoroborate)

• Product Name: Pyrylium;tetrafluoroborate
• CAS No: 80279-50-1
• MF: C₅H₅BF₄O
• MW: 167.897215604782
• MDL: MFCD32857267
• CID: 705957
• PubChem ID: 11137517
• Update Time: 2025-06-13

Pyrylium;tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Pyrylium, tetrafluoroborate(1-)
• pyrylium tetrafluoroborate
• Pyrylium;tetrafluoroborate
• Pyrylium, tetrafluoroborate(1-) (1:1)
• SCHEMBL5709746
• F88819
• SY300179
• MFCD32857267
• pyryliumtetrafluoroborate
• 80279-50-1
• PYRY-BF4
• BS-47637

• MDL： MFCD32857267
• Inchi： 1S/C5H5O.BF4/c1-2-4-6-5-3-1;2-1(3,4)5/h1-5H;/q+1;-1
• InChI Key： SJNICXIZTGPXAU-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[O+]1C=CC=CC=1

Computed Properties

• Exact Mass: 168.0369576g/mol
• Monoisotopic Mass: 168.0369576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 50
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Pyrylium;tetrafluoroborate

Comprehensive Overview of Pyrylium Tetrafluoroborate (CAS No. 80279-50-1): Properties, Applications, and Innovations

Pyrylium tetrafluoroborate (CAS No. 80279-50-1) is a highly versatile organic salt widely recognized for its unique chemical properties and broad applicability in synthetic chemistry, materials science, and photophysical research. This compound, characterized by its pyrylium cation and tetrafluoroborate anion, serves as a critical intermediate in the synthesis of heterocyclic compounds, dyes, and functional materials. Its electrophilic reactivity and photoactive behavior make it indispensable in advanced research and industrial applications.

In recent years, the demand for pyrylium-based compounds has surged due to their role in developing organic electronics, sensors, and light-emitting materials. Researchers and industries are increasingly exploring its potential in sustainable chemistry and green synthesis, aligning with global trends toward eco-friendly alternatives. The compound’s CAS No. 80279-50-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The pyrylium core of this compound exhibits remarkable optical properties, making it valuable for fluorescence labeling and photocatalysis. Its tetrafluoroborate counterion enhances solubility in polar solvents, facilitating reactions under mild conditions. This feature is particularly advantageous for high-throughput synthesis and drug discovery, where efficiency and selectivity are paramount.

One of the most discussed applications of Pyrylium tetrafluoroborate is in the field of molecular imaging. Its ability to act as a fluorescent probe has been leveraged in biological studies, enabling real-time visualization of cellular processes. This aligns with the growing interest in precision medicine and diagnostic tools, topics frequently queried in search engines and AI platforms.

From a synthetic perspective, CAS No. 80279-50-1 is often employed in cycloaddition reactions and ring-opening polymerizations, contributing to the development of novel polymers with tailored properties. Its compatibility with microwave-assisted synthesis further enhances its appeal, as researchers seek faster and more energy-efficient methodologies.

Environmental considerations have also driven innovation around pyrylium salts. Their use in photodegradation of pollutants and solar energy conversion highlights their potential in addressing sustainability challenges. Searches for eco-friendly catalysts and renewable energy materials often intersect with studies on this compound.

In summary, Pyrylium tetrafluoroborate (CAS No. 80279-50-1) stands at the intersection of chemistry, materials science, and environmental technology. Its multifaceted applications—from organic synthesis to advanced imaging—underscore its importance in both academic and industrial settings. As research continues to uncover new functionalities, this compound will likely remain a focal point for innovation.